Cas no 803736-45-0 (ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate)

• Product Name: ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate
• CAS No: 803736-45-0
• MF: C₁₁H₁₅F₃O₂
• MW: 236.230814218521
• CID: 4193989
• PubChem ID: 68983819
• Update Time: 2025-10-30

ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-(trifluoromethyl)cyclohexylidene]-, ethyl ester
• Acetic acid, 2-[4-(trifluoromethyl)cyclohexylidene]-, ethyl ester
• ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate
• ethyl 2-[4-(trifluoromethyl)cyclohexylidene]acetate
• DB-401046
• SCHEMBL4278203
• EN300-1460445
• [4-(trifluoromethyl)cyclohexylidene]-acetic acid, ethyl ester
• 803736-45-0

• Inchi： 1S/C11H15F3O2/c1-2-16-10(15)7-8-3-5-9(6-4-8)11(12,13)14/h7,9H,2-6H2,1H3/b8-7-
• InChI Key： ZZMDAUKFWMSECM-FPLPWBNLSA-N
• SMILES： C(OCC)(=O)/C=C1/CCC(C(F)(F)F)CC/1

Computed Properties

• Exact Mass: 236.10241420Da
• Monoisotopic Mass: 236.10241420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate

Comprehensive Overview of Ethyl 2-4-(Trifluoromethyl)cyclohexylideneacetate (CAS No. 803736-45-0)

Ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate (CAS No. 803736-45-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This ester derivative, characterized by its trifluoromethyl group and cyclohexylidene backbone, exhibits unique chemical properties that make it a valuable intermediate in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in enhancing drug bioavailability, improving pesticide efficacy, and enabling novel material designs.

The compound's structure features a cyclohexylidene ring, which contributes to its stereochemical versatility, and a trifluoromethyl group that enhances its lipophilicity and metabolic stability. These attributes align with current trends in drug discovery, where fluorinated compounds are prized for their ability to modulate biological activity. Recent studies highlight the growing demand for trifluoromethylated intermediates like ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate, driven by the pharmaceutical industry's focus on targeted therapies and precision medicine.

In agrochemical applications, ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate serves as a key building block for developing next-generation crop protection agents. Its fluorine-containing moiety improves the environmental persistence and selectivity of pesticides, addressing global concerns about sustainable agriculture. This resonates with trending searches such as "eco-friendly pesticide synthesis" and "fluorine in agrochemicals," reflecting broader societal interest in reducing ecological footprints while maintaining agricultural productivity.

From a synthetic chemistry perspective, the compound's ester functionality and cyclic ketone structure offer diverse reactivity patterns, enabling its use in multicomponent reactions and cascade transformations. These features are particularly relevant to researchers investigating "green chemistry" and "atom-economical synthesis," as evidenced by the rising popularity of these keywords in academic and industrial databases. The compound's compatibility with catalytic systems further underscores its role in advancing sustainable chemical processes.

Material science applications of CAS No. 803736-45-0 are also emerging, particularly in the design of fluorinated polymers with enhanced thermal stability and dielectric properties. This aligns with the surge in searches for "high-performance materials for electronics" and "fluoropolymer innovations," as industries seek solutions for next-generation flexible electronics and energy storage devices. The compound's ability to impart unique physicochemical properties to materials positions it as a promising candidate for cutting-edge technological developments.

Quality control and analytical characterization of ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets stringent purity standards required for pharmaceutical and specialty chemical applications. The emphasis on analytical validation corresponds with increasing regulatory scrutiny and industry benchmarks for chemical intermediates, topics frequently searched by quality assurance professionals and regulatory affairs specialists.

As research continues to uncover new applications for 803736-45-0, its commercial significance is expected to grow. Market analysts note rising demand for fluorine-containing fine chemicals, with projections indicating sustained growth in this sector. This trend reflects the compound's alignment with broader industrial shifts toward specialty chemicals that enable innovation across multiple high-value sectors, from healthcare to advanced manufacturing.

The synthesis and handling of ethyl 2-4-(trifluoromethyl)cyclohexylideneacetate require specialized expertise due to its reactive functional groups and the need for precise reaction conditions. This has led to increased interest in "specialty chemical synthesis services" and "custom fluorination methodologies," as evidenced by search engine query patterns. The compound's complexity underscores the importance of collaboration between academic researchers and industrial chemists to fully exploit its potential.

Looking ahead, CAS No. 803736-45-0 is poised to play a pivotal role in addressing contemporary challenges across multiple industries. Its unique structural features and adaptable chemistry make it a versatile tool for innovators seeking to develop solutions aligned with global priorities such as sustainable healthcare, precision agriculture, and advanced materials. As scientific understanding of fluorinated compounds deepens, the applications of this specific ester derivative are likely to expand further, solidifying its position as a valuable asset in modern chemical research and development.